Cas no 57734-94-8 (Methanone, 1-azabicyclo[2.2.2]oct-3-ylphenyl-)

Methanone, 1-azabicyclo[2.2.2]oct-3-ylphenyl- structure
57734-94-8 structure
Product Name:Methanone, 1-azabicyclo[2.2.2]oct-3-ylphenyl-
CAS No:57734-94-8
MF:C14H17NO
MW:215.290883779526
CID:344405
PubChem ID:3152706
Update Time:2025-04-19

Methanone, 1-azabicyclo[2.2.2]oct-3-ylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1-azabicyclo[2.2.2]oct-3-ylphenyl-
    • 1-azabicyclo[2.2.2]octan-3-yl(phenyl)methanone
    • SCHEMBL14808331
    • AKOS005640928
    • 57734-94-8
    • SR-01000517680-1
    • TimTec1_004414
    • 3-benzoylquinuclidine
    • DTXSID50390004
    • XZQHUOUQAUYEOU-UHFFFAOYSA-N
    • phenyl(quinuclidin-3-yl)methanone
    • HMS3448B17
    • Oprea1_262086
    • CCG-145684
    • HMS1546I14
    • SR-01000517680
    • Inchi: 1S/C14H17NO/c16-14(12-4-2-1-3-5-12)13-10-15-8-6-11(13)7-9-15/h1-5,11,13H,6-10H2
    • InChI Key: XZQHUOUQAUYEOU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1CN2CCC1CC2

Computed Properties

  • Exact Mass: 215.13111
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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